Cas no 67-68-5 (Dimethyl sulfoxide)

Dimethyl sulfoxide(Dimethyl sulfoxide;DMSO)Colorless and odorless transparent liquid at room temperature,HygroscopicCombustible liquid,Existing high polarity,High boiling point,Nonproton,Miscible with water,Extremely low toxicity,Good thermal stability,Not mixed with alkanes,Soluble in water\ethanol\Propanol\Ether\Most organic compounds such as benzene and chloroform,Known as"Universal solvent".

Dimethyl sulfoxide structure

Product Name:Dimethyl sulfoxide

CAS No:67-68-5

Molecular Formula:C₂H₆OS

Molecular Weight:78.1334

MDL:MFCD00002089

CID:33869

PubChem ID:24885165

Dimethyl sulfoxide Properties

Names and Identifiers

- Methyl sulfoxide
- Dimethyl sulfoxide, USP Grade DMSO, USP Grade
- DMSO~Methyl sulphoxide
- methyl sulfoxide B&amp
- dimethyl sulfoxide hybri-max sterile*filtered
- dimethyl sulfoxide plant cell culture*tested
- Dimethyl sulfoxide, sterile filtered DMSO, sterile filtered
- Diemthyl Sulfoxide
- Dimethyl Sulfoxide BP
- Dimethyl sulphoxide
- DMSO
- Dimethyl sulfoxide
- Dimethylsulfoxide Sulfinylbis
- (Methylsulfinyl)methane
- Dimethyl Sulfoxide [for Spectrophotometry]
- DMSO, sterile filtered
- Methylsulfoxide, Comet assay grade
- DMSO - DIMETHYL SULFOXIDE
- DIMETHYL SULFOXIDE (DMSO)
- D2650
- Dimethyl Sulfoxide [for Liquid Paraffin Test]
- Degassed and low oxygen dimethyl sulfoxide
- Dimethyl sulfoxide ZerO2®
- Sulfoxide
- Sulfinylbis (methane)
- 二甲基亚砜
- Dimethyl sulfoxide(DMSO)
- Dimethylsulfoxide
- Dimethyl Slfoxide
- Methylsulfinylmethane
- Methane, sulfinylbis-
- Demsodrox
- Demasorb
- Dimexide
- Demavet
- Domoso
- Dromisol
- Syntexan
- Somipront
- Infiltrina
- Durasorb
- Hyadur
- Dolicur
- Demeso
- Deltan
- sulfinylbismethane
- Dimethyl sulfur oxide
- Dermasorb
- Kemsol
- Dipirartril-tropico
- Topsym
- Doligur
- Gamasol 90
- Sclerosol
- Sulfinylbis(methane)
- Dimethylsulfoxid
- Dimethylsulfoxyde
- Rimso 50
- Dimethylsulphoxide
- Caswell No. 381
- SQ 9453
- Dimetil sulfoxido
- Acetonitrile
- Dimethyl sulfoxide 99.7%, SuperDry, Water≤50 ppm (by K.F.)
- Dimethyl sulfoxide 99.7%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
- Thionyl chloride
- MDL： MFCD00002089
- InChIKey： IAZDPXIOMUYVGZ-UHFFFAOYSA-N
- Inchi： 1S/C2H6OS/c1-4(2)3/h1-2H3
- SMILES： S(C([H])([H])[H])(C([H])([H])[H])=O
- BRN： 506008

Computed Properties

Exact Mass: 78.013936g/mol
Surface Charge: 0
XLogP3: -0.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 78.013936g/mol
Monoisotopic Mass: 78.013936g/mol
Topological Polar Surface Area: 36.3Å²
Heavy Atom Count: 4
Complexity: 29
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Odor: Slightly sulfurous odor
Vapor Density: 2.71 (NTP, 1992) (Relative to Air)
LogKoa: 4.96 (Octanol-Air partition coefficient)
Henrys Law Constant: 1.51e-09 atm-m3/mole
Atmospheric OH Rate Constant: 6.20e-11 cm3/molecule*sec
Autoignition Temperature: 419 °F (USCG, 1999)
Temperature: When heated to decomposition it emits toxic fumes of /sulfur oxides/.
Viscosity: 2.47cP at 20 °C
Heat of Combustion: -10,890 Btu/lb = -6050 Cal/g
Heat of Vaporization: 47.3 kJ/mol at 70 °C
Dissociation Constants: pKa = 35.1
Taste: Slightly bitter taste with sweet after-taste
LogP: 0.86040
PSA: 36.28000
Merck: 3259
Refractive Index: n20/D 1.479(lit.)
Water Partition Coefficient: Soluble in water, methanol, acetone, ether, benzene, chloroform.
Boiling Point: 189 °C(lit.)
Melting Point: 16-19 °C (lit.)
Vapor Pressure: 0.42 mmHg ( 20 °C)
Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
FEMA: 3875 | METHYLSULFINYLMETHANE
Solubility: H2O: miscible (completely)
Relative Polarity: 0.444
Color/Form: Colorless viscous transparent oily liquid or crystal
Stability/Shelf Life: Stable. Incompatible with a very wide range of materials, including acid chlorides, strong acids, strong oxidizing agents, strong reducing agents, phosphorus halides, moisture, copper wool + trichloroacetic acid. Reacts violently with a number of materials - consult a full data sheet before use. Hygroscopic.
Solubility: It can be mixed with water in any proportion, and can dissolve general organic solvents except petroleum ether
Freezing Point: 18.4℃
Sensitiveness: Hygroscopic
pka: 35(at 25℃)
Density: 1.10 g/mL(lit.)

Dimethyl sulfoxide Security Information

Symbol:
RTECS：PV6210000
WGK Germany：1
Safety Instruction： S24/25-S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazardous Material transportation number：NA 1993 / PGIII
Hazard Statement： H227
Warning Statement： P210,P280,P370+P378,P403+P325,P501
Prompt：warning
Storage Condition：room temp
Risk Phrases： R36/37/38
Signal Word：Darning
TSCA：Yes
Toxicity：LD50 orally in rats: 17.9 ml/kg (Bartsch)
Explosive Limit：1.8-63.0%(V)
FLUKA BRAND F CODES：3

Dimethyl sulfoxide Customs Data

Customs Data：

China Customs Code:
29309070

Dimethyl sulfoxide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Aaron	AR0037J0-100g	Dimethyl sulfoxide	67-68-5	99%	100g	$4.00	2025-01-21
Cooke Chemical	A3260412-1L	Dimethyl sulfoxide , Used for GC top empty sample	67-68-5	≥99.9%(GC)	1l	RMB 1599.20	2025-02-20
Oakwood	046777-5g	Dimethyl sulfoxide	67-68-5	99.9%	5g	$10.00	2024-07-19